Cas no 22801-37-2 (L-Alanine, 3-[(2-aminoethyl)dithio]-)

• Product Name: L-Alanine, 3-[(2-aminoethyl)dithio]-
• CAS No: 22801-37-2
• MF: C₅H₁₂N₂O₂S₂
• MW: 196.290978431702
• CID: 238700
• PubChem ID: 11217818
• Update Time: 2025-04-19

L-Alanine, 3-[(2-aminoethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-[(2-aminoethyl)dithio]-
• (2R)-2-amino-3-(2-aminoethyldisulfanyl)propanoic acid
• Q27451327
• 22801-37-2
• DTXSID20459051
• CYS-MTSEA
• SCHEMBL10549619
• 3-[(2-Aminoethyl)disulfanyl]-L-alanine

• Inchi： 1S/C5H12N2O2S2/c6-1-2-10-11-3-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)/t4-/m0/s1
• InChI Key： WYQFVGPQTGCDJH-BYPYZUCNSA-N
• SMILES： S(C[C@@H](C(=O)O)N)SCCN

Computed Properties

• Exact Mass: 196.03416
• Monoisotopic Mass: 196.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 89.34